2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol

• IUPAC Name: 2,2-difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol
• InChI: InChI=1S/C15H18F2N4OS/c16-15(17,11-22)10-20-6-8-21(9-7-20)14-18-13(19-23-14)12-4-2-1-3-5-12/h1-5,22H,6-11H2
• InChI Key: SHJVQPAAWGDCGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CO)(F)F)C2=NC(=NS2)C3=CC=CC=C3
• Molecular Formula: C15H18F2N4OS
• Molecular Weight: 340.4 g/mol

Description

2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol is not fully understood. However, it is believed to act by inhibiting certain enzymes or receptors in the body.
Biochemical and Physiological Effects
Studies have shown that 2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol has a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol in lab experiments is that it has been shown to have activity against a range of diseases, making it a potentially useful compound for drug development. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research related to 2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol. One direction is to continue to investigate its mechanism of action in order to optimize its therapeutic potential. Another direction is to explore its activity against other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to determine the optimal dosage and formulation for use in humans.

Synthesis Methods

The synthesis of 2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol involves a series of chemical reactions. The starting material is 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with piperazine to form the piperazine amide. The amide is then reacted with 2,2-difluoropropanol to yield the final product.

Scientific Research Applications

2,2-Difluoro-3-[4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]propan-1-ol has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have activity against a range of diseases, including cancer, Alzheimer's disease, and schizophrenia.